Cas no 71458-43-0 (N-(2-fluorophenyl)adamantane-1-carboxamide)

• Product Name: N-(2-fluorophenyl)adamantane-1-carboxamide
• CAS No: 71458-43-0
• Molecular Formula: C₁₇H₂₀NOF
• Molecular Weight: 273.3452
• CID: 976390
• PubChem ID: 331250

N-(2-fluorophenyl)adamantane-1-carboxamide Properties

Names and Identifiers

• N-(2-fluorophenyl)tricyclo[3.3.1.1~3,7~]decane-1-carboxamide
• AC1L78MA
• AG-205
• MolPort-002-131-674
• NSC322036
• NSC-322036
• Oprea1_708758
• Oprea1_816450
• STK723410
• N-(2-fluorophenyl)adamantane-1-carboxamide
• F0838-0539
• 71458-43-0
• Z28290334
• VU0000196-3
• SR-01000514974-1
• AKOS001721931
• Cambridge id 5116497
• SR-01000514974
• N-(2-fluorophenyl)-1-adamantanecarboxamide
• (3r,5r,7r)-N-(2-fluorophenyl)adamantane-1-carboxamide
• NCGC00342532-01
• AG-205/36814032
• DTXSID70317910
• AB00275093-04
• DS-001810

• InChIKey： MEOUTRNMVUURBE-UHFFFAOYSA-N
• Inchi： InChI=1S/C17H20FNO/c18-14-3-1-2-4-15(14)19-16(20)17-8-11-5-12(9-17)7-13(6-11)10-17/h1-4,11-13H,5-10H2,(H,19,20)
• SMILES： C1C2CC3CC1CC(C2)(C3)C(=O)NC4=CC=CC=C4F

Computed Properties

• Exact Mass: 273.153
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 273.153
• Heavy Atom Count: 20
• Complexity: 367
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.5
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1
• Refractive Index: 1.616
• Boiling Point: 431.1°C at 760 mmHg
• Flash Point: 214.5°C
• Density: 1.259

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides